Cas no 1189935-32-7 (Desmethyl Sibutramine-d6, Hydrochloride)

• Product Name: Desmethyl Sibutramine-d6, Hydrochloride
• CAS No: 1189935-32-7
• MF: C₁₆H₂₅Cl₂N
• MW: 302.28240275383
• CID: 2086916
• PubChem ID: 46781192
• Update Time: 2025-10-27

Desmethyl Sibutramine-d6, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Desmethyl Sibutramine-d6, Hydrochloride
• 1-(4-Chlorophenyl)-N-Methyl-α-(2-Methylpropyl)-cyclobutaneMethanaMine-d6 Hydrochloride
• 1-[1-(4-chlorophenyl)-2,2,3,3,4,4-hexadeuteriocyclobutyl]-N,3-dimethylbutan-1-amine:hydrochloride
• [2H6]- Desmethyl Sibutramine, Hydrochloride
• 1189935-32-7

• Inchi： 1S/C16H24ClN.ClH/c1-12(2)11-15(18-3)16(9-4-10-16)13-5-7-14(17)8-6-13;/h5-8,12,15,18H,4,9-11H2,1-3H3;1H
• InChI Key： OUVFHVJVFLFXPQ-UHFFFAOYSA-N
• SMILES： c1c(C2(CCC2)C(NC)CC(C)C)ccc(Cl)c1.Cl

Computed Properties

• Exact Mass: 307.174
• Monoisotopic Mass: 307.174
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Melting Point: 241-243?C
• Solubility: DMSO (Slightly), Methanol (Slightly)

Desmethyl Sibutramine-d6, Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Desmethyl Sibutramine-d6, Hydrochloride

Comprehensive Guide to Desmethyl Sibutramine-d6 Hydrochloride (CAS 1189935-32-7): Properties, Applications, and Research Insights

Desmethyl Sibutramine-d6 Hydrochloride (CAS 1189935-32-7) is a deuterated analog of the primary metabolite of sibutramine, a compound historically studied for its pharmacological effects. This stable isotope-labeled compound is widely utilized in pharmacokinetic studies, drug metabolism research, and analytical method development. Its unique deuterium substitution enhances its utility as an internal standard in LC-MS/MS (liquid chromatography-tandem mass spectrometry) analyses, ensuring high precision in quantitative assays.

The molecular structure of Desmethyl Sibutramine-d6 Hydrochloride includes six deuterium atoms, which significantly reduces interference from endogenous compounds during mass spectrometric detection. Researchers favor this compound for its ability to improve the accuracy of bioanalytical measurements, particularly in studies involving obesity-related research or neurotransmitter modulation. Its application extends to forensic toxicology and clinical trial monitoring, where precise quantification of drug metabolites is critical.

In recent years, the demand for stable isotope-labeled compounds like Desmethyl Sibutramine-d6 Hydrochloride has surged due to advancements in precision medicine and personalized therapeutics. With the growing emphasis on metabolomics and proteomics, this compound plays a pivotal role in elucidating drug interactions and metabolic pathways. Its compatibility with high-resolution mass spectrometry (HRMS) further solidifies its position as a valuable tool in modern pharmaceutical research.

From a synthetic chemistry perspective, Desmethyl Sibutramine-d6 Hydrochloride is produced through meticulous deuterium incorporation, ensuring isotopic purity >98%. This level of purity is essential for minimizing variability in quantitative bioanalysis. The compound’s hydrochloride salt form enhances its solubility in aqueous matrices, facilitating its use in in vitro and in vivo studies. Researchers also leverage its properties to investigate enzyme kinetics and drug-drug interactions.

The global market for isotope-labeled standards is projected to grow significantly, driven by increasing R&D investments in biopharmaceuticals and diagnostic development. Desmethyl Sibutramine-d6 Hydrochloride exemplifies this trend, as it addresses the need for reliable reference materials in regulatory-compliant laboratories. Its applications in FDA and EMA-guided studies underscore its importance in drug development pipelines.

Emerging trends in digital health and AI-driven drug discovery have further amplified the relevance of compounds like Desmethyl Sibutramine-d6 Hydrochloride. As machine learning models require high-quality data for predictive analytics, the precision offered by deuterated standards becomes indispensable. This synergy between analytical chemistry and computational biology is reshaping how researchers approach metabolic profiling.

For laboratories seeking to optimize their workflows, Desmethyl Sibutramine-d6 Hydrochloride offers a robust solution for method validation and quality control. Its use in GLP (Good Laboratory Practice) and ISO 17025-accredited facilities highlights its compliance with international standards. Additionally, its stability under various storage conditions makes it a practical choice for long-term research projects.

In conclusion, Desmethyl Sibutramine-d6 Hydrochloride (CAS 1189935-32-7) represents a critical asset in contemporary life sciences research. Its versatility in mass spectrometry, drug development, and regulatory science ensures its continued prominence in both academic and industrial settings. As the scientific community advances toward more sophisticated analytical techniques, this compound will remain integral to achieving reproducible and translatable results.